Cas no 14441-90-8 (5-phenyl-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-phenyl-1,2-oxazole-3-carboxylic acid
• CAS No: 14441-90-8
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD00464221
• CID: 195385
• PubChem ID: 151916
• Update Time: 2025-11-02

5-phenyl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Phenylisoxazole-3-carboxylic acid
• 3-Isoxazolecarboxylicacid, 5-phenyl-
• 5-phenyl-3-isoxazolecarboxylic acid
• 5-Phenyl-isoxazole-3-carboxylic acid
• C10H7NO3
• 5-phenyl-1,2-oxazole-3-carboxylic acid
• AIDS343235
• AIDS-343235
• AKOS B019304
• AKOS PAO-1380
• CHEMBRDG-BB 4401205
• ART-CHEM-BB B019304
• SALOR-INT L482528-1EA
• 3-isoxazolecarboxylic acid, 5-phenyl-
• BAS 03395092
• MLS000124058
• XJYOBHXWBRKOQO-UHFFFAOYSA-N
• HMS1692P15
• HMS2473C12
• 5-phenylisoxazol-3-carboxylic acid
• BCP18440
• STK298725
• BBL010111
• SBB006945
• 3-Isoxazolecarboxylicacid
• NCGC00245524-01
• CS-W022424
• P2020
• AM807330
• SY015090
• 5-Phenylisoxazole-3-carboxylic acid, 97%
• W-205606
• BB 0241845
• FT-0694777
• Z150871934
• EN300-23509
• 5-PHENYLISOXAZOLE-3-CARBOXYLICACID
• 14441-90-8
• BDBM50459229
• SMR000124594
• AS-5265
• CHEMBL1353492
• MFCD00464221
• DTXSID30162701
• AB06187
• F1984-0179
• AKOS000263514
• SCHEMBL71299
• ALBB-009764
• AE-848/05787022
• DTXCID7085192

• MDL： MFCD00464221
• Inchi： 1S/C10H7NO3/c12-10(13)8-6-9(14-11-8)7-4-2-1-3-5-7/h1-6H,(H,12,13)
• InChI Key： XJYOBHXWBRKOQO-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 189.04300
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Not available
• Density: 1.320
• Melting Point: 158.0 to 162.0 deg-C
• Flash Point: 216.7℃
• PSA: 63.33000
• LogP: 2.03980
• Solubility: Not available

5-phenyl-1,2-oxazole-3-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302-H315-H317-H319-H334-H335
• Warning Statement： P261-P280-P305 + P351 + P338-P342 + P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-36/37/38-42/43
• Safety Instruction： S26-S36-S45
• Hazardous Material Identification：
• Safety Term：S26-36-45
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R22

Additional information on 5-phenyl-1,2-oxazole-3-carboxylic acid

Recent Advances in the Study of 5-phenyl-1,2-oxazole-3-carboxylic acid (CAS: 14441-90-8)

5-phenyl-1,2-oxazole-3-carboxylic acid (CAS: 14441-90-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory, antimicrobial, and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

One of the most notable advancements in the study of 5-phenyl-1,2-oxazole-3-carboxylic acid is its role as a scaffold for designing novel inhibitors targeting specific enzymes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers synthesized a series of derivatives and evaluated their inhibitory activity, revealing that certain modifications to the oxazole ring significantly enhanced selectivity and potency. These findings open new avenues for developing next-generation anti-inflammatory drugs with reduced side effects.

In addition to its anti-inflammatory properties, 5-phenyl-1,2-oxazole-3-carboxylic acid has shown promise in antimicrobial applications. A recent study in Bioorganic & Medicinal Chemistry Letters reported its derivatives' activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. This discovery is particularly relevant in the context of the growing global threat of antibiotic resistance, as it offers a potential template for designing new antimicrobial agents.

Furthermore, the compound's potential in oncology research has been explored. A 2024 preprint on ChemRxiv detailed its use as a precursor in synthesizing small-molecule inhibitors targeting protein kinases involved in cancer cell proliferation. The study employed computational modeling and in vitro assays to identify optimal structural modifications, resulting in derivatives with high affinity for specific kinase targets. These findings underscore the compound's versatility and its potential to contribute to targeted cancer therapies.

From a chemical synthesis perspective, recent advancements have focused on optimizing the production of 5-phenyl-1,2-oxazole-3-carboxylic acid and its derivatives. A study in Organic Process Research & Development introduced a novel catalytic method for its synthesis, achieving higher yields and reduced environmental impact compared to traditional routes. This methodological improvement is critical for scaling up production and facilitating further pharmacological studies.

In conclusion, the latest research on 5-phenyl-1,2-oxazole-3-carboxylic acid (CAS: 14441-90-8) highlights its multifaceted potential in drug discovery. Its applications span anti-inflammatory, antimicrobial, and anticancer therapies, supported by robust scientific evidence. Future research directions may include exploring its pharmacokinetic properties, toxicity profiles, and in vivo efficacy to accelerate its transition from bench to bedside. The compound's structural flexibility and bioactive properties position it as a valuable asset in the ongoing quest for innovative therapeutic solutions.